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Compound of Interest

2-Methylthiazolidine-4-carboxylic
Compound Name: o
aci

Cat. No.: B131024

Essential Safety and Handling Guide for 2-
Methylthiazolidine-4-carboxylic Acid

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Methylthiazolidine-4-carboxylic acid, tailored for researchers, scientists, and
drug development professionals. The following procedures are designed to ensure a safe
laboratory environment.

Hazard Summary

2-Methylthiazolidine-4-carboxylic acid is classified with several hazards that necessitate
careful handling. According to the Globally Harmonized System (GHS), it is considered:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2]

Causes skin irritation (Skin corrosion/irritation - Category 2).[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A).[1][2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3).[1][2]
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The primary hazards are associated with direct contact and inhalation, making the use of
appropriate personal protective equipment paramount.

Quantitative Data Summary

While specific occupational exposure limits for 2-Methylthiazolidine-4-carboxylic acid are not
established, the following data provides context for its physical properties.[2]

Property Value Source
Molecular Formula C5H9ONO2S PubChem[1]
Molecular Weight 147.20 g/mol PubChem[1]
Appearance White Solid Guidechem|[3]
Water Solubility 30.91 g/L (at 21 °C) Guidechem[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical. The following equipment should be worn at all times
when handling 2-Methylthiazolidine-4-carboxylic acid.
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PPE Category

Specification

Rationale & Citation

Eye Protection

Safety goggles with side-
shields or a face shield.

Protects against splashes and
dust, preventing serious eye
irritation.[2][4] Ensure
equipment is approved under
standards like NIOSH (US) or
EN 166 (EU).[4]

Hand Protection

Compatible, chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact which
can cause irritation.[4][5]
Gloves must be inspected
before use and disposed of

properly after handling.[6]

Body Protection

A laboratory coat or impervious

clothing.

Protects against skin exposure
from spills or splashes.[2][7]
Contaminated clothing should
be removed and washed

before reuse.[2]

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols may be
generated, a NIOSH/MSHA-
approved respirator (such as a
dust mask type N95) is
recommended.

Prevents inhalation, which may
cause respiratory tract

irritation.[8]

Operational and Disposal Plan

Follow this step-by-step guidance for the safe handling and disposal of 2-Methylthiazolidine-

4-carboxylic acid.

Step 1: Preparation and Safe Handling

» Ventilation: Always handle the compound in a well-ventilated area, such as a chemical fume

hood.[4][5]

o PPE: Before handling, ensure all required PPE is worn correctly (see table above).
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Avoid Contamination: Do not eat, drink, or smoke in the handling area.[2] Wash hands
thoroughly after handling the substance.[2]

Prevent Dust and Aerosols: Avoid the formation of dust and aerosols during handling.[4][5]
Use non-sparking tools to prevent ignition sources.[4][5]

Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated
place.[4][9]

Step 2: Accidental Release Measures

Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible.[4][5]
Ventilate: Ensure adequate ventilation in the spill area.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[4][5]

Cleanup: For a solid spill, carefully sweep up the material. For a liquid spill, absorb with an
inert material (e.g., diatomite, universal binders).[2] Collect the material in a suitable, closed
container for disposal.[5][9]

Decontamination: Clean the affected area thoroughly after material collection.[2]

Step 3: First Aid Procedures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, get medical advice.[2][10]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[2][10]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[4][5]
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Step 4: Disposal Plan

o Waste Collection: Dispose of the chemical and any contaminated materials in accordance
with all local, state, and federal regulations. Do not discharge into the environment.[5][10]

o Container Disposal: Contents and containers must be disposed of at an approved waste
disposal plant.[9][10]

Safe Handling Workflow

The following diagram illustrates the logical workflow for handling 2-Methylthiazolidine-4-
carboxylic acid, from initial preparation to final disposal, including emergency preparedness.
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Caption: Workflow for safe handling of 2-Methylthiazolidine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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